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Compound of Interest

Compound Name: Flubi-2

Cat. No.: B12406869

These application notes provide detailed protocols and guidelines for the safe and effective
handling and use of Flubi-2, the hydrolyzed product of the fluorogenic probe Flubida-2. These
procedures are intended for researchers, scientists, and drug development professionals
working in a laboratory setting.

Introduction

Flubi-2 is the fluorescent, hydrolyzed form of Flubida-2, a site-directed fluorogenic probe.[1]
Flubida-2, a conjugate of biotin and fluorescein diacetate, is non-fluorescent until it enters cells
and is hydrolyzed by intracellular esterases to form Flubi-2.[1] This property allows for the
targeted measurement of intracellular pH in compartments where avidin-fusion proteins are
located.[1] Flubi-2 itself can also be used as a standard for calibration in fluorescence-based
pH measurements or be microinjected directly into cells.[1]
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Product Name Flubi-2
Appearance Solid
Molecular Formula C27H24N205
Molecular Weight 456.49 g/mol
Excitation Wavelength (Aex) 490 nm
Emission Wavelength (Aem) 515 nm

o pH-sensitive fluorescent indicator, calibration
Application
standard

Storage and Handling

Proper storage and handling are crucial to maintain the integrity and performance of Flubi-2.

Parameter Recommendation

Storage Temperature -20°C

Light Sensitivity Protect from light.[1]

Moisture Sensitivity Store in a desiccated environment.

At least one year from the date of receipt when

Shelf Life
stored as recommended.[1]

General Handling Precautions:

Wear appropriate personal protective equipment (PPE), including laboratory coat, safety
glasses, and gloves.

Handle in a well-ventilated area or in a chemical fume hood.

Avoid direct contact with skin and eyes.

Avoid inhalation of dust or aerosols.
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» For detailed safety information, refer to the Safety Data Sheet (SDS).

Experimental Protocols
Preparation of Stock Solutions

Materials:
e Flubi-2 powder
e Anhydrous Dimethyl Sulfoxide (DMSO)

Protocol:

Allow the Flubi-2 vial to warm to room temperature before opening to prevent moisture
condensation.

e Prepare a stock solution of Flubi-2 by dissolving the powder in anhydrous DMSO to a final
concentration of 1-10 mM.

o Vortex briefly to ensure complete dissolution.

» Store the stock solution in small aliquots at -20°C, protected from light and moisture. Avoid
repeated freeze-thaw cycles.

In Vitro pH Calibration Curve

This protocol describes how to generate a pH calibration curve for Flubi-2 using a fluorescence
plate reader.

Materials:

Flubi-2 stock solution

A series of pH calibration buffers (e.g., ranging from pH 4.0 to 8.0)

96-well black, clear-bottom microplate

Fluorescence microplate reader
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Protocol:

o Prepare working solutions of Flubi-2 by diluting the stock solution in each of the pH
calibration buffers to a final concentration of 1-10 pM.

¢ Add 100 pL of each working solution to the wells of the 96-well plate.
 Incubate the plate at room temperature for 15 minutes, protected from light.

o Measure the fluorescence intensity at an excitation wavelength of 490 nm and an emission
wavelength of 515 nm.

» Plot the fluorescence intensity as a function of pH to generate the calibration curve.

Intracellular pH Measurement using Flubida-2

This protocol details the use of the precursor, Flubida-2, for intracellular pH measurement in
live cells.

Materials:

e Flubida-2

¢ Cells expressing an avidin-fusion protein

e Cell culture medium

e Hanks' Balanced Salt Solution (HBSS) or other suitable buffer

o Fluorescence microscope or flow cytometer

Protocol:

e Seed the cells on an appropriate culture vessel (e.g., glass-bottom dish for microscopy).

o Prepare a loading buffer by diluting the Flubida-2 stock solution in HBSS to a final
concentration of 1-5 uM.

e Remove the cell culture medium and wash the cells once with HBSS.
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e Add the loading buffer to the cells and incubate for 30-60 minutes at 37°C.
e Wash the cells twice with HBSS to remove excess probe.

e Image the cells using a fluorescence microscope with appropriate filters for fluorescein
(FITC) or analyze by flow cytometry.

o The intracellular fluorescence intensity of the resulting Flubi-2 can be correlated with
intracellular pH using a calibration curve.

Data Presentation

Parameter Value Reference
Optimal Excitation Wavelength 490 nm Biotium
Optimal Emission Wavelength 515 nm Biotium

Typical Stock Solution

) 1-10 mM in DMSO General Practice
Concentration
Typical Working Concentration  1-10 uM General Practice
Typical Cell Loading Time 30-60 minutes General Practice
Visualizations

Caption: Workflow for using Flubida-2 to measure intracellular pH.

Caption: A representative signaling pathway that can alter intracellular pH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Flubi-2 - Biotium [biotium.com]
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 To cite this document: BenchChem. [Application Notes and Protocols for Flubi-2 Handling].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12406869+#standard-operating-procedure-for-flubi-2-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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